Cas no 671192-08-8 (1-[5-(2,4,6-trichlorophenyl)-2-furyl]ethan-1-one)

1-[5-(2,4,6-trichlorophenyl)-2-furyl]ethan-1-one structure
671192-08-8 structure
Product Name:1-[5-(2,4,6-trichlorophenyl)-2-furyl]ethan-1-one
CAS No:671192-08-8
MF:C12H7Cl3O2
MW:289.54178071022
CID:965405
PubChem ID:2806158
Update Time:2025-04-19

1-[5-(2,4,6-trichlorophenyl)-2-furyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[5-(2,4,6-trichlorophenyl)-2-furyl]ethan-1-one
    • 1-[5-(2,4,6-trichlorophenyl)furan-2-yl]ethanone
    • AC1MD5T7
    • CTK5C5761
    • HMS550L09
    • Maybridge1_003243
    • MolPort-000-144-291
    • AKOS011788379
    • CCG-243950
    • 1-(5-(2,4,6-Trichlorophenyl)furan-2-yl)ethanone
    • 1-[5-(2,4,6-trichlorophenyl)furan-2-yl]ethan-1-one
    • 671192-08-8
    • DTXSID70384480
    • Inchi: 1S/C12H7Cl3O2/c1-6(16)10-2-3-11(17-10)12-8(14)4-7(13)5-9(12)15/h2-5H,1H3
    • InChI Key: IQLZTACJEWBDMP-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1C1=CC=C(C(C)=O)O1)Cl)Cl

Computed Properties

  • Exact Mass: 287.95131
  • Monoisotopic Mass: 287.951163g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.413
  • Melting Point: 107.5 °C
  • Boiling Point: 379.3°C at 760 mmHg
  • Flash Point: 183.2°C
  • Refractive Index: 1.576
  • PSA: 30.21
  • LogP: 5.10940
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